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An In-Depth Technical Guide to the Chemical and Physical Properties of Benzoximate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzoximate is a non-systemic acaricide belonging to the bridged diphenyl acaricide group,
primarily used to control mites and spider mites on various crops.[1] Its efficacy is derived from
its contact and stomach action, which appears to disrupt the nervous system of the target
pests.[1] This technical guide provides a comprehensive overview of the chemical and physical
properties of Benzoximate, its proposed mechanism of action, and standardized experimental
protocols for determining its key physicochemical parameters. All quantitative data is presented
in structured tables for ease of reference, and logical workflows are visualized using Graphviz
diagrams.

Chemical Identity

Benzoximate is identified by several names and registry numbers across various chemical
databases. A summary of its key identifiers is provided in Table 1.

Table 1. Chemical Identifiers for Benzoximate
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Identifier Value Reference

[(3-chloro-2,6-
IUPAC Name dimethoxybenzoyl)-ethylamino]  [2]
benzoate

Benzoic acid anhydride with 3-

chloro-N-ethoxy-2,6-
CAS Name _ R 5]
dimethoxybenzenecarboximidi

c acid
CAS Registry Number 29104-30-1 [2][4]
Molecular Formula C18H1sCINOs [2][4]

CCN(C(=0)C1=C(C=CC(=C1
SMILES OC)C)OC)OC(=0)C2=CC=CC  [2]
=C2

HOERQTQCTISLFR-
InChliKey [2]
UHFFFAOYSA-N

Benzomate, Citrazon,
Synonyms [1][21[4][5]
Acarmate, Artaban, Azomate

Physicochemical Properties

The physical and chemical properties of Benzoximate are crucial for understanding its
environmental fate, bioavailability, and formulation requirements. A summary of these
properties is presented in Table 2.

Table 2. Physical and Chemical Properties of Benzoximate

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Benzoximate
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoximate
https://cymitquimica.com/products/04-C10540000/benzoximate/
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoximate
https://cymitquimica.com/products/04-C10540000/benzoximate/
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoximate
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoximate
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/73.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoximate
https://cymitquimica.com/products/04-C10540000/benzoximate/
https://www.chemeo.com/cid/36-438-6/Benzoximate
https://www.benchchem.com/product/b8774726?utm_src=pdf-body
https://www.benchchem.com/product/b8774726?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8774726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Unit Reference

Molecular Weight 363.8 g/mol [2]

_ White to off-white
Physical State -

solid
Melting Point 73 °C
N ) Decomposes before
Boiling Point N °C [1]
boiling
Water Solubility 30 (at 20°C, pH 7) mg/L [1]
Xylene:
Solubility in Organic 710,000Benzene:
mg/L [1]
Solvents 650,000Hexane:
80,000DMSO: Soluble
Density 1.21 g/cm3
XLogP3-AA 4.1 - [2]

A pKa value for Benzoximate is not readily available in the cited literature.

Mechanism of Action

Benzoximate functions as a non-systemic acaricide with both contact and stomach action.[1]
While its precise molecular target has not been fully elucidated, the mode of action is
understood to be the disruption of nervous system function in mites.[1] This neurotoxic effect is
a common mechanism for many pesticides, which often target ion channels or enzymes critical
for nerve impulse transmission, leading to paralysis and death of the pest.[6][7][8][9]
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Figure 1: Proposed Mechanism of Action for Benzoximate.

Experimental Protocols

The determination of physicochemical properties for pesticides like Benzoximate follows
internationally recognized guidelines, primarily those established by the Organisation for
Economic Co-operation and Development (OECD) and the Collaborative International

Pesticides Analytical Council (CIPAC).[10][11][12] These standardized methods ensure data
consistency and reliability for regulatory and research purposes.
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Melting Point Determination (OECD 102)

The melting point is a fundamental property for the characterization and purity assessment of a
solid substance.[13][14][15][16][17]

o Principle: This guideline describes several methods, including the capillary tube method, hot-
stage microscopy, and differential scanning calorimetry (DSC).[14][15] For the capillary
method, a small, powdered sample is heated in a capillary tube, and the temperature range
from the initial to the final stage of melting is recorded.[13]

e Apparatus:
o Capillary tubes
o Calibrated thermometer or temperature sensor
o Heating bath (e.g., oil bath) or a metal block apparatus[13]

e Procedure (Capillary Method Summary):

[¢]

A dry, powdered sample of Benzoximate is packed into a capillary tube.

[¢]

The tube is placed in a heating apparatus.

[e]

The temperature is raised at a controlled rate.

o

The temperatures at which melting begins and is complete are recorded as the melting
range.[13]

Water Solubility (OECD 105)

Water solubility is a critical parameter for predicting the environmental transport and fate of a
chemical.[3][18][19][20][21]

» Principle: The OECD 105 guideline details two primary methods: the flask method for
substances with solubilities above 10~2 g/L and the column elution method for solubilities
below this threshold.[3][18][19] The goal is to create a saturated aqueous solution at a
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constant temperature and then measure the concentration of the dissolved substance.[18]
[19]

Apparatus:

o Constant temperature water bath or shaker

o Flasks or a packed column with an inert support material

o Analytical instrumentation for concentration measurement (e.g., HPLC, GC)

Procedure (Flask Method Summary):

o

An excess amount of Benzoximate is added to a flask containing purified water.

o The mixture is agitated in a constant temperature bath (typically 20°C) until equilibrium is
reached.[18][19]

o The solution is centrifuged or filtered to remove undissolved particles.

o The concentration of Benzoximate in the clear aqueous phase is determined using a
suitable analytical method.
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Figure 2: Workflow for Water Solubility Determination (Flask Method).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical and physical properties of Benzoximate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8774726#chemical-and-physical-properties-of-
benzoximate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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